N-[(E)-dimethylaminomethylideneamino]pyridine-4-carboxamide

• IUPAC Name: N-[(E)-dimethylaminomethylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C9H12N4O/c1-13(2)7-11-12-9(14)8-3-5-10-6-4-8/h3-7H,1-2H3,(H,12,14)/b11-7+
• InChI Key: OJYQADLIYHRBEX-YRNVUSSQSA-N
• Canonical SMILES: CN(C)C=NNC(=O)C1=CC=NC=C1
• Isomeric SMILES: CN(C)/C=N/NC(=O)C1=CC=NC=C1
• Molecular Formula: C9H12N4O
• Molecular Weight: 192.22 g/mol
• CAS RN: 16825-24-4

Description

“N-[(E)-dimethylaminomethylideneamino]pyridine-4-carboxamide” is a chemical compound with diverse applications in scientific research. It is also known as Isonicotinamide (pyridine-4-carboxamide), which is the amide form of isonicotinic acid. It is an isomer of nicotinamide, which has the carboxamide group in the 3-position.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in various studies. For example, the crystal structure of a tricationic pro-ligand N,N′-di(pyridine-4-yl)-pyridine-3,5-dicarboxamide is described. The structures feature three triflate anions in the asymmetric unit with two of the triflate ligands in the structure connected to the pincer pro-ligand by strong N–H⋯O hydrogen bonds.

Physical And Chemical Properties Analysis

Isonicotinamide (pyridine-4-carboxamide) is soluble in water (191 g/L), and is also soluble in ethanol, DMSO, methanol, chloroform, chloroform/methanol mixtures, and dioxane (10 mg/L).

Scientific Research Applications

Antimicrobial Properties

N’-[(1E)-(dimethylamino)methylidene]pyridine-4-carbohydrazide has been investigated for its antimicrobial activity. Researchers have explored its potential as an agent against various microorganisms, including bacteria and fungi. The compound’s unique structure may contribute to its effectiveness in inhibiting microbial growth. .

Co-crystallization and Crystallography

The compound has been involved in co-crystallization studies. For instance, a 1:1 co-crystal with benzoic acid (C13H11N3O·C7H6O2) unexpectedly formed during the slow evaporation process of a solution containing isoniazid and benzaldehyde. The original intent was to modify isoniazid with benzaldehyde to enhance efficacy against Mycobacteria species. However, benzoic acid spontaneously formed and co-crystallized with N’-[(1E)-(dimethylamino)methylidene]pyridine-4-carbohydrazide. .

Schiff Base Derivatives

The compound belongs to the class of Schiff bases. Schiff bases exhibit diverse properties and have been explored in various fields, including coordination chemistry, catalysis, and biological applications. .

Metal Complexes and Biological Activity

N’-[(1E)-(dimethylamino)methylidene]pyridine-4-carbohydrazide has been incorporated into metal complexes. For example, its Cu(II) complex demonstrated excellent inhibitory properties, particularly against urease enzymes. .

Drug Development and Tuberculosis

Given the historical challenge of mycobacterial infections and the emergence of resistant strains, researchers have explored modifications of existing drugs like isoniazid. Covalent modification of active pharmaceutical ingredients (APIs), including the hydrazide moiety of isoniazid, aims to enhance efficacy against resistant strains. .

Mechanism of Action

Target of Action

The primary target of N’-[(1E)-(dimethylamino)methylidene]pyridine-4-carbohydrazide, also known as N-[(E)-dimethylaminomethylideneamino]pyridine-4-carboxamide or NSC168440, is 3-hydroxyacyl-[acyl-carrier-protein] dehydratase FabZ . This enzyme plays a crucial role in the fatty acid synthesis pathway, specifically in the dehydration process.

Mode of Action

It is believed to interact with its target enzyme, potentially inhibiting its function . This could lead to disruption in the fatty acid synthesis pathway, affecting the production of essential components of the cell membrane.

Biochemical Pathways

The compound primarily affects the fatty acid synthesis pathway . By inhibiting the function of the 3-hydroxyacyl-[acyl-carrier-protein] dehydratase FabZ, it disrupts the dehydration process, which is a critical step in the synthesis of fatty acids. The downstream effects of this disruption could include impaired cell membrane formation and function.

Result of Action

The molecular and cellular effects of the compound’s action are likely related to its impact on the fatty acid synthesis pathway. By inhibiting a key enzyme in this pathway, the compound could potentially disrupt cell membrane formation and function, leading to cellular dysfunction .